Cas no 115335-02-9 (N-Methyl-2-(4-methylphenyl)thioethanamine Hydrochloride)

• Product Name: N-Methyl-2-(4-methylphenyl)thioethanamine Hydrochloride
• CAS No: 115335-02-9
• MF: C₁₀H₁₆ClNS
• MW: 217.75874042511
• MDL: MFCD13194097
• CID: 4573170
• Update Time: 2025-05-19

N-Methyl-2-(4-methylphenyl)thioethanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-methyl-2-[(4-methylphenyl)thio]ethanamine hydrochloride
• N-methyl-2-(p-tolylthio)ethan-1-amine hydrochloride
• N-Methyl-2-(4-methylphenyl)thioethanamine Hydrochloride

• MDL： MFCD13194097
• Inchi： 1S/C10H15NS.ClH/c1-9-3-5-10(6-4-9)12-8-7-11-2;/h3-6,11H,7-8H2,1-2H3;1H
• InChI Key： NOEXJQYITLGFFS-UHFFFAOYSA-N
• SMILES： C(NC)CSC1=CC=C(C)C=C1.[H]Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4

Additional information on N-Methyl-2-(4-methylphenyl)thioethanamine Hydrochloride

N-Methyl-2-(4-methylphenyl)thioethanamine Hydrochloride: A Comprehensive Overview

N-Methyl-2-(4-methylphenyl)thioethanamine Hydrochloride, identified by the CAS number 115335-02-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and properties, has garnered attention due to its potential applications in drug development and material science. Recent studies have highlighted its role in various biochemical pathways, making it a subject of extensive research.

The chemical structure of N-Methyl-2-(4-methylphenyl)thioethanamine Hydrochloride consists of a thioether group attached to a methyl-substituted phenyl ring and an ethanamine moiety. The presence of the sulfur atom in the thioether group imparts distinct electronic properties, which influence its reactivity and stability. This structure is particularly notable for its ability to participate in various nucleophilic and electrophilic reactions, making it a versatile building block in organic synthesis.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of N-Methyl-2-(4-methylphenyl)thioethanamine Hydrochloride. Researchers have employed both traditional and modern techniques, including microwave-assisted synthesis and catalytic processes, to optimize the production of this compound. These methods not only enhance yield but also reduce reaction times, aligning with the growing demand for sustainable chemical practices.

The physical properties of N-Methyl-2-(4-methylphenyl)thioethanamine Hydrochloride are well-documented. It exists as a white crystalline solid with a melting point of approximately 180°C and a boiling point around 350°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. Its stability under various environmental conditions has been tested, revealing minimal degradation over extended periods when stored appropriately.

In terms of applications, N-Methyl-2-(4-methylphenyl)thioethanamine Hydrochloride has found utility in several areas. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive compounds, including potential drug candidates for treating neurological disorders. Its ability to act as a chelating agent has also made it valuable in metalloenzyme studies and catalytic processes.

Recent studies have explored the role of N-Methyl-2-(4-methylphenyl)thioethanamine Hydrochloride in medicinal chemistry. For instance, researchers have investigated its potential as a modulator of ion channels, which are critical targets for treating conditions such as epilepsy and chronic pain. Additionally, its use as a ligand in metal complexes has opened new avenues for developing catalysts with enhanced activity and selectivity.

The environmental impact of N-Methyl-2-(4-methylphenyl)thioethanamine Hydrochloride has also been a focus of recent research. Studies have assessed its biodegradability and toxicity profiles, providing insights into its safe handling and disposal. These findings underscore the importance of adopting green chemistry principles when working with such compounds to minimize their ecological footprint.

In conclusion, N-Methyl-2-(4-methylphenyl)thioethanamine Hydrochloride, with its unique chemical properties and diverse applications, remains a focal point in contemporary chemical research. As advancements continue to unfold, this compound is poised to contribute significantly to various scientific domains, from drug discovery to sustainable chemical manufacturing.